Cas no 1805519-50-9 (Methyl 5-chloro-4-cyano-2-nitrobenzoate)

• Product Name: Methyl 5-chloro-4-cyano-2-nitrobenzoate
• CAS No: 1805519-50-9
• MF: C₉H₅ClN₂O₄
• MW: 240.600001096725
• CID: 4953870
• Update Time: 2025-06-08

Methyl 5-chloro-4-cyano-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-4-cyano-2-nitrobenzoate

• Inchi： 1S/C9H5ClN2O4/c1-16-9(13)6-3-7(10)5(4-11)2-8(6)12(14)15/h2-3H,1H3
• InChI Key： QAQNNGKJYHAYPK-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(=C(C(=O)OC)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Methyl 5-chloro-4-cyano-2-nitrobenzoate

Methyl 5-Chloro-4-Cyano-2-Nitrobenzoate: A Comprehensive Overview

Methyl 5-chloro-4-cyano-2-nitrobenzoate (CAS No. 1805519-50-9) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique combination of functional groups, including a chloro, cyano, and nitro substituent, which contribute to its diverse chemical properties and potential applications.

The molecular structure of methyl 5-chloro-4-cyano-2-nitrobenzoate is composed of a benzene ring with a methyl ester group at the ortho position, a chloro group at the meta position, and both a cyano and nitro group at the para position. This arrangement of functional groups imparts the molecule with high reactivity and stability, making it an attractive starting material for various synthetic pathways.

In recent years, methyl 5-chloro-4-cyano-2-nitrobenzoate has been extensively studied for its potential use in the development of novel pharmaceuticals. The presence of the cyano and nitro groups enhances the compound's ability to participate in electrophilic aromatic substitution reactions, which are crucial in the synthesis of complex organic molecules. Additionally, the chloro substituent provides a handle for further functionalization, allowing for the introduction of additional pharmacophores that can modulate biological activity.

One of the key areas where methyl 5-chloro-4-cyano-2-nitrobenzoate has shown promise is in the development of anticancer agents. Research has demonstrated that compounds derived from this structure exhibit potent cytotoxic activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of methyl 5-chloro-4-cyano-2-nitrobenzoate were effective in inhibiting the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) by inducing apoptosis and disrupting cell cycle progression.

Beyond its pharmaceutical applications, methyl 5-chloro-4-cyano-2-nitrobenzoate has also found utility in materials science. The compound's unique electronic properties make it an excellent candidate for the development of organic semiconductors and photovoltaic materials. Recent advancements in organic electronics have highlighted the importance of molecules with strong electron-withdrawing groups, such as cyano and nitro substituents, which can enhance charge transport properties. Studies have shown that thin films prepared from methyl 5-chloro-4-cyano-2-nitrobenzoate exhibit high electron mobility and excellent stability under various environmental conditions.

The synthesis of methyl 5-chloro-4-cyano-2-nitrobenzoate typically involves a multi-step process that begins with the nitration of a suitable starting material followed by subsequent functionalization steps. One common approach involves the nitration of methyl 4-cyanobenzoate to form methyl 2-nitro-4-cyanobenzoate, which is then chlorinated to yield the final product. The choice of reagents and reaction conditions is critical to achieving high yields and purity levels.

In terms of safety and handling, it is important to note that while methyl 5-chloro-4-cyano-2-nitrobenzoate is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity and potential for forming explosive mixtures with certain substances. Proper personal protective equipment (PPE) should be worn during handling, and all operations should be conducted in well-ventilated areas or fume hoods.

The future prospects for methyl 5-chloro-4-cyano-2-nitrobenzoate are promising. Ongoing research continues to explore new synthetic routes and applications for this versatile compound. In particular, there is growing interest in developing more sustainable and environmentally friendly methods for its production. Additionally, efforts are underway to identify novel derivatives with enhanced biological activity and improved pharmacological profiles.

In conclusion, methyl 5-chloro-4-cyano-2-nitrobenzoate (CAS No. 1805519-50-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an invaluable starting material for synthetic chemistry, pharmaceutical research, and materials science. As research in these fields continues to advance, it is likely that new applications and derivatives of this compound will emerge, further solidifying its importance in modern chemistry.